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Compound of Interest

Compound Name: alpha-Tocopherol acetate

Cat. No.: B1172359

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of alpha-Tocopherol acetate, also known as Vitamin E acetate. Following these
procedural steps will help ensure safe handling and disposal, fostering a secure research
environment.

Personal Protective Equipment (PPE) and Safety
Measures

When handling alpha-Tocopherol acetate, a low-hazard compound for usual industrial
handling, specific personal protective equipment is recommended to minimize exposure and
ensure safety.[1]
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) _ Standard/Specificati _
Protection Type Equipment Rationale
on
Safety glasses with To prevent potential
OSHA 29 CFR

Eye Protection

side-shields or

chemical safety

goggles

1910.133 or European
Standard EN166

mild eye irritation from

splashes or aerosols.

[1](2]

Hand Protection

Chemical resistant

protective gloves

European Standard
EN 374

To prevent skin
contact. Check for
leak-tightness before
use.[2][3][4]

Body Protection

Appropriate protective
clothing; closed work

clothing

To minimize skin
contact.[1][2]

Respiratory Protection

Generally not required
under normal use with

adequate ventilation

NIOSH/MSHA or
European Standard
EN 149

Recommended in
cases of inadequate
ventilation or when
vapors/aerosols are
generated.[2][3][5][6]

General Hygiene Practices:
e Wash hands thoroughly after handling the substance.[1][3]
e Do not eat, drink, or smoke in the work area.[3]

» Remove contaminated clothing and protective equipment before entering eating areas.[3]

Operational Plan for Handling alpha-Tocopherol
Acetate

A systematic approach to handling alpha-Tocopherol acetate from receipt to disposal is
critical for laboratory safety and efficiency.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][7][8]

Protect from light and atmospheric oxygen, as the substance can slowly oxidize and darken.

[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7][8][9]

Recommended storage temperatures vary, with suggestions to keep refrigerated below 4°C
(39°F) or store below 25°C (77°F).[1][8]

. Handling and Use:

Ensure adequate general or local exhaust ventilation to keep airborne concentrations low.[1]
[10]

Avoid all personal contact, including inhalation of vapors or mists.[7][8]
Wear the appropriate personal protective equipment as outlined in the table above.
Use in a designated area away from ignition sources.[2]

. Accidental Spills:

In case of a spill, absorb the substance with an inert material such as vermiculite, sand, or
earth.[1]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[1]
Ventilate the affected area.[3]
Prevent the spill from entering drains or waterways.[3][4]

. First Aid Measures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[1]

o Skin Contact: Flush skin with plenty of water. Remove contaminated clothing. If irritation
persists, get medical aid.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Get medical aid.[1]

Disposal Plan

Proper disposal of alpha-Tocopherol acetate and its containers is crucial to prevent
environmental contamination.

o Waste Disposal: Dispose of the chemical waste in accordance with all applicable federal,
state, and local environmental regulations.[11] Do not dispose of it into the sewer system.
[10]

» Container Disposal: Uncontaminated packaging may be recycled or re-used.[10] If recycling
is not an option, dispose of the container in an authorized landfill. Handle uncleaned
containers as you would the product itself.

Key Experimental and Safety Data

The following table summarizes important quantitative data for alpha-Tocopherol acetate.
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Property

Value

Reference

Oral LD50 (mouse)

>49,700 mg/kg

[8]

5 g/kg [1]

Flash Point 257 °C /1 494.6 °F [7]
232.22 °C /450 °F [12]

Approx. 260 °C / 500 °F [9]

Specific Gravity 0.953 [8]
0.94 [12]

Storage Temperature Below 4°C / 39°F [1]
Below 25°C / 77°F [8]

Not above 30°C / 86°F [13]

Workflow for Safe Handling of alpha-Tocopherol

Acetate

The following diagram illustrates the logical workflow for the safe handling of alpha-

Tocopherol acetate in a laboratory setting.
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Workflow for Safe Handling of alpha-Tocopherol Acetate
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Caption: This diagram outlines the key steps for the safe handling of alpha-Tocopherol
acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. download.basf.com [download.basf.com]

. chemos.de [chemos.de]

. carlroth.com:443 [carlroth.com:443]

. cdn.caymanchem.com [cdn.caymanchem.com]

. researchgate.net [researchgate.net]

. fishersci.com [fishersci.com]

. datasheets.scbt.com [datasheets.scbt.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. makingcosmetics.com [makingcosmetics.com]

¢ 10. download.basf.com [download.basf.com]

e 11. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
e 12. spectrumchemical.com [spectrumchemical.com]

¢ 13. download.basf.com [download.basf.com]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling alpha-Tocopherol Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172359#personal-protective-equipment-for-
handling-alpha-tocopherol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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